Chromatography Standards
  • Sulfabenzamide
    Sulfabenzamide
    • Cat. No.:
    • B000183
    • CAS No.:
    • 127-71-9
    • Molecular Formula:
    • C13H12N2O3S
    • Molecular Weight:
    • 276.31 g/mol
    Description
    Sulfabenzamide is a sulfonamide containing a benzamido substituent on nitrogen. An antibacterial/antimicrobial, it is often used in conjunction with sulfathiazole and sulfacetamide as a topical, intravaginal ant...
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  • Urea
    Urea
    • Cat. No.:
    • B033335
    • CAS No.:
    • 57-13-6
    • Molecular Formula:
    • CH4N2O
      NH2CONH2
      CH4N2O
    • Molecular Weight:
    • 60.056 g/mol
    Description
    Urea appears as solid odorless white crystals or pellets. Density 1.335 g /cc. Noncombustible.
    Urea is a carbonyl group with two C-bound amine groups. The commercially available fertilizer has an analysis of ...
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  • Octamethylcyclotetrasiloxane
    Octamethylcyclotetrasiloxane
    • Cat. No.:
    • B044751
    • CAS No.:
    • 556-67-2
    • Molecular Formula:
    • C8H24O4Si4
    • Molecular Weight:
    • 296.61 g/mol
    Description
    Octamethylcyclotetrasiloxane is a cyclosiloxane that is the octamethyl derivative of cyclotetrasiloxane. It is an organosilicon compound and a cyclosiloxane. It derives from a hydride of a cyclotetrasiloxane.
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  • 1-Nonene
    1-Nonene
    • Cat. No.:
    • B085954
    • CAS No.:
    • 124-11-8
    • Molecular Formula:
    • C9H18
    • Molecular Weight:
    • 126.24 g/mol
    Description

    What is 1-Nonene?

    1-Nonene can be used to alkylate phenol to make nonylphenols.

    Chemical properties of 1-Nonene

    1-Nonene, a particular structural isomer, is a nonene-like isomer where th...

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  • Cyclohexane
    Cyclohexane
    • Cat. No.:
    • B094199
    • CAS No.:
    • 110-82-7
    • Molecular Formula:
    • C6H12
    • Molecular Weight:
    • 84.16 g/mol
    Description
    Cyclohexane appears as a clear colorless liquid with a petroleum-like odor. Used to make nylon, as a solvent, paint remover, and to make other chemicals. Flash point -4 °F. Density 6.5 lb / gal (less than water)...
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  • Propanol
    Propanol
    • Cat. No.:
    • B129219
    • CAS No.:
    • 71-23-8
    • Molecular Formula:
    • C3H8O
      C3H8O
      CH3CH2CH2OH
    • Molecular Weight:
    • 60.10 g/mol
    Description
    N-propanol appears as a clear colorless liquid with a sharp musty odor like rubbing alcohol. Flash point 53-77 °F. Autoignites at 700 °F. Vapors are heavier than air and mildly irritate the eyes, nose, and throa...
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  • 1,2,4-Trimethylbenzene
    1,2,4-Trimethylbenzene
    • Cat. No.:
    • B165218
    • CAS No.:
    • 95-63-6
    • Molecular Formula:
    • C9H12
    • Molecular Weight:
    • 120.19 g/mol
    Description
    Sigma-Aldrich offers 1,2,4-trimethylbenzene for a variety of applications that include, but are not limited to, environmental, food and beverage, forensics, petrochemical and pharmaceutical analyses. Purity of t...
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  • Tanshinone Iia
    Tanshinone Iia
    • Cat. No.:
    • B190491
    • CAS No.:
    • 568-72-9
    • Molecular Formula:
    • C19H18O3
    • Molecular Weight:
    • 294.3 g/mol
    Description
    1,6,6-trimethyl-8,9-dihydro-7H-naphtho[1,2-g]benzofuran-10,11-dione is an abietane diterpenoid.
    Tanshinone IIA has been reported in Salvia miltiorrhiza, Salvia glutinosa, and other organisms with data availab...
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  • gamma-Terpinene
    gamma-Terpinene
    • Cat. No.:
    • B192506
    • CAS No.:
    • 99-85-4
    • Molecular Formula:
    • C10H16
    • Molecular Weight:
    • 136.23 g/mol
    Description
    γ-Terpinene is a monoterpene that has been found in various plants, including C. sativa, with diverse biological activities. It scavenges 2,2'-diphenyl-1-picrylhydrazyl (DPPH; ) and 2,2'-azinobis(3-ethylben...
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  • (+)-alpha-Terpineol
    (+)-alpha-Terpineol
    • Cat. No.:
    • B1204079
    • CAS No.:
    • 7785-53-7
    • Molecular Formula:
    • C10H18O
    • Molecular Weight:
    • 154.25 g/mol
    Description
    (R)-(+)-alpha-Terpineol, also known as DL-alpha-terpineol or (6R)-p-menth-1-en-8-ol, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on...
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